Cas no 518357-38-5 (5-Ethyl-1H-pyrazole-3-carbaldehyde)

• Product Name: 5-Ethyl-1H-pyrazole-3-carbaldehyde
• CAS No: 518357-38-5
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 1088301
• PubChem ID: 22477853
• Update Time: 2025-05-20

5-Ethyl-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-1H-pyrazole-3-carbaldehyde
• 3-ETHYL-1H-PYRAZOLE-5-CARBALDEHYDE
• 3-ethyl-1H-pyrazole-5-carbaldehyde(SALTDATA: FREE)
• CS-0360776
• 5-Ethyl-1H-pyrazole-3-carboxaldehyde
• SCHEMBL13373553
• 518357-38-5
• SCHEMBL4916584
• DB-315388
• F2167-2353
• DTXSID901290744
• AKOS006305574
• AB60562
• 5-ethyl-2H-pyrazole-3-carboxaldehyde
• BS-38139
• YJDHAJGVDHPKGV-UHFFFAOYSA-N
• MFCD10697813

• MDL： MFCD10697813
• Inchi： 1S/C6H8N2O/c1-2-5-3-6(4-9)8-7-5/h3-4H,2H2,1H3,(H,7,8)
• InChI Key： YJDHAJGVDHPKGV-UHFFFAOYSA-N
• SMILES： O=CC1C=C(CC)NN=1

Computed Properties

• Exact Mass: 124.06374
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75

Additional information on 5-Ethyl-1H-pyrazole-3-carbaldehyde

Recent Advances in the Application of 5-Ethyl-1H-pyrazole-3-carbaldehyde (CAS: 518357-38-5) in Chemical Biology and Pharmaceutical Research

5-Ethyl-1H-pyrazole-3-carbaldehyde (CAS: 518357-38-5) is a pyrazole derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have explored its utility in medicinal chemistry, highlighting its role in the design of novel drug candidates with improved pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 5-Ethyl-1H-pyrazole-3-carbaldehyde as a building block for the synthesis of selective JAK3 inhibitors. The researchers utilized this compound to develop a series of derivatives that exhibited nanomolar potency against JAK3 while maintaining high selectivity over other JAK isoforms. The structural flexibility of the pyrazole core allowed for fine-tuning of the inhibitory activity, showcasing the compound's potential in targeted therapy development.

In the field of antimicrobial research, a recent breakthrough was achieved using 5-Ethyl-1H-pyrazole-3-carbaldehyde as a precursor for novel antifungal agents. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of triazole-containing derivatives that demonstrated potent activity against Candida albicans and Aspergillus fumigatus. The aldehyde functionality of the compound proved crucial for the subsequent click chemistry reactions that generated the active triazole products.

Ongoing research has also explored the application of 5-Ethyl-1H-pyrazole-3-carbaldehyde in cancer therapeutics. Recent preclinical studies have shown that derivatives of this compound can effectively inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The compound's ability to form Schiff bases with primary amines has been exploited to create prodrugs with enhanced tumor-targeting capabilities.

The synthetic accessibility of 5-Ethyl-1H-pyrazole-3-carbaldehyde has made it particularly valuable in high-throughput screening programs. Several pharmaceutical companies have incorporated this scaffold into their compound libraries for phenotypic screening against various disease targets. Recent patent applications indicate growing commercial interest in this chemical entity, particularly for inflammatory and autoimmune disease indications.

Looking forward, researchers are investigating the potential of 5-Ethyl-1H-pyrazole-3-carbaldehyde in the development of covalent inhibitors and PROTACs (Proteolysis Targeting Chimeras). The reactive aldehyde group offers unique opportunities for targeted protein degradation strategies, representing an exciting frontier in drug discovery. As the understanding of this compound's pharmacological potential continues to expand, it is expected to play an increasingly important role in the development of next-generation therapeutics.